6-(2,5-Dimethoxyphenyl)-2-[(4-nitrophenyl)methyl]pyridazin-3-one

• IUPAC Name: 6-(2,5-dimethoxyphenyl)-2-[(4-nitrophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H17N3O5/c1-26-15-7-9-18(27-2)16(11-15)17-8-10-19(23)21(20-17)12-13-3-5-14(6-4-13)22(24)25/h3-11H,12H2,1-2H3
• InChI Key: NQVFDHOZKZSTJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O5
• Molecular Weight: 367.4 g/mol

Description

6-(2,5-Dimethoxyphenyl)-2-[(4-nitrophenyl)methyl]pyridazin-3-one, commonly known as DNP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DNP has been found to exhibit various biochemical and physiological effects, making it a valuable tool for studying cellular metabolism and energy production.

Scientific Research Applications

Synthesis and Chemical Properties

6-(2,5-Dimethoxyphenyl)-2-[(4-nitrophenyl)methyl]pyridazin-3-one belongs to a class of pyridazin-3-one derivatives. A study by Ibrahim & Behbehani (2014) demonstrated the synthesis of various pyridazin-3-one derivatives, highlighting their potential for forming fused azines and other nitrogen-containing compounds, which are significant in pharmacological research and other chemical applications (Ibrahim & Behbehani, 2014).

Molecular Modeling and Structure Analysis

Kucharska et al. (2013) conducted a study focusing on the vibrational spectra, crystal structure, and DFT quantum chemical calculations of a similar compound, 6-methyl-3-nitro-2-(2-phenylhydrazinyl)pyridine. This research contributes to understanding the molecular and structural properties of pyridazin-3-one derivatives (Kucharska et al., 2013).

Biological Activity and Potential Applications

Arrué et al. (2017) explored the synthesis of new compounds related to pyridazin-3-one, focusing on their spectroscopic properties and potential as pesticides. This indicates the biological activity of such compounds and their potential applications in agronomy and pharmacology (Arrué et al., 2017).

Reactivity and Compound Formation

Figueroa et al. (2006) investigated the reactivity of tetrahydropyridine derivatives with hydrazines, leading to the formation of pyridazinones. This study adds to the understanding of how pyridazin-3-one derivatives can react under certain conditions to form new compounds, which can be relevant in various fields, including materials science and pharmaceuticals (Figueroa et al., 2006).

Corrosion Inhibition

Zarrouk et al. (2012) conducted a study on the inhibitory action of pyridazines, including pyridazin-3-one derivatives, on copper corrosion. This implies potential industrial applications of these compounds in corrosion prevention (Zarrouk et al., 2012).